1-[(2,4-Difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2,4-Difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid, also known as DFP-10825, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to a class of molecules called pyrrolidine carboxylic acids, which have been shown to have a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 1-[(2,4-Difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid is complex and involves multiple pathways. It has been shown to modulate the activity of various enzymes and receptors, including acetylcholinesterase, monoamine oxidase, and NMDA receptors. It also has antioxidant properties and can scavenge free radicals, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidneys. Additionally, it has been shown to have potential as a treatment for depression and anxiety.
Advantages and Limitations for Lab Experiments
1-[(2,4-Difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it suitable for further research and development. It also has a wide range of biological activities, which makes it a versatile compound for studying various diseases and physiological processes. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is complex, and further research is needed to fully understand its effects. Additionally, its potential therapeutic applications have not yet been fully explored, and more research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on 1-[(2,4-Difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid. One area of research is to further explore its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative diseases. Another area of research is to investigate its potential as a treatment for depression and anxiety. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis and purification methods.
Synthesis Methods
The synthesis of 1-[(2,4-Difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid involves a series of chemical reactions that start with the reaction of 2,4-difluoroaniline with ethyl chloroformate to form an intermediate. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for further research and development.
Scientific Research Applications
1-[(2,4-Difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been shown to have potential as a treatment for various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
1-[(2,4-difluorophenyl)carbamoyl]pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2N2O3/c13-8-1-2-10(9(14)5-8)15-12(19)16-4-3-7(6-16)11(17)18/h1-2,5,7H,3-4,6H2,(H,15,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHXPLXDVJLWMIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C(=O)O)C(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.